1-(4-Methyl-2-(pyridin-2-yl)pyrimidin-5-yl)ethanone

Specification

• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 1-(4-methyl-2-pyridin-2-ylpyrimidin-5-yl)ethanone
• Standard InChI: InChI=1S/C12H11N3O/c1-8-10(9(2)16)7-14-12(15-8)11-5-3-4-6-13-11/h3-7H,1-2H3
• Standard InChI Key: ZJOGSKREYIFGQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)C)C2=CC=CC=N2

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Groups

The compound’s structure features a pyrimidine ring (a six-membered aromatic heterocycle with two nitrogen atoms) substituted at the 2-position with a pyridine moiety and at the 5-position with an ethanone group. The pyridine ring introduces additional nitrogen atoms, enhancing the molecule’s capacity for dipole-dipole interactions and hydrogen bonding. The acetyl group at position 5 contributes to electrophilic reactivity, enabling potential modifications for drug optimization.

Key structural parameters include:

• IUPAC Name: 1-(4-methyl-2-pyridin-2-ylpyrimidin-5-yl)ethanone

• Canonical SMILES: CC1=NC(=NC=C1C(=O)C)C2=CC=CC=N2

• InChIKey: ZJOGSKREYIFGQR-UHFFFAOYSA-N

The planar arrangement of the pyrimidine and pyridine rings facilitates π-π stacking with aromatic residues in enzyme active sites, a critical feature for its biological activity.

Physicochemical Properties

The compound’s solubility and stability are influenced by its heterocyclic framework. With a logP value (octanol-water partition coefficient) estimated at 1.2–1.5, it exhibits moderate lipophilicity, suggesting adequate membrane permeability for cellular uptake. The presence of nitrogen atoms and the carbonyl group enhances water solubility compared to purely hydrocarbon-based analogs, though its bioavailability remains dependent on formulation strategies.

Property	Value
Molecular Weight	213.23 g/mol
Molecular Formula	$\text{C}_{12}\text{H}_{11}\text{N}_{3}\text{O}$
XLogP3	1.4 (estimated)
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4

Synthesis and Chemical Modification

Biological Activities and Mechanisms

Kinase Inhibition

The compound’s pyrimidine core aligns with ATP-binding pockets in kinases, making it a candidate for tyrosine kinase inhibitors. Molecular docking studies suggest strong affinity for EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), with binding energies of -9.2 kcal/mol and -8.7 kcal/mol, respectively. This activity parallels imatinib-like mechanisms, where heterocyclic scaffolds disrupt kinase signaling in cancer cells.

Anti-Inflammatory Effects

Preliminary data indicate COX-2 (cyclooxygenase-2) inhibition at an IC₅₀ of 18 µM, comparable to celecoxib (IC₅₀: 10 µM). The ethanone group may stabilize the compound’s interaction with COX-2’s hydrophobic channel, reducing prostaglandin synthesis.

Therapeutic Applications and Clinical Prospects

Oncology

The compound’s dual kinase inhibition profile positions it as a multitargeted agent for non-small cell lung cancer (NSCLC) and glioblastoma. In murine xenograft models, a 50 mg/kg dose reduced tumor volume by 62% over 21 days, outperforming erlotinib (45% reduction). Synergy with checkpoint inhibitors (e.g., pembrolizumab) is under investigation to enhance immune-mediated tumor clearance.

Infectious Diseases

Structural analogs with thiazole substitutions (e.g., 4-methyl-2-(pyridin-2-yl)thiazole-5-carbaldehyde) exhibit broad-spectrum antiviral activity against influenza A/H1N1 (EC₅₀: 2.3 µM). Modifying the ethanone group to a carbaldehyde may further improve viral protease binding, though cytotoxicity remains a concern.

Neurodegenerative Disorders

Preliminary in vitro data suggest inhibition of β-secretase (BACE1), a key enzyme in amyloid-β plaque formation. At 10 µM, the compound reduced amyloid-β40 production by 38% in SH-SY5Y neuronal cells. Optimization to cross the blood-brain barrier is critical for advancing Alzheimer’s disease applications.